Cas no 1802602-59-0 (5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde)

• Product Name: 5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde
• CAS No: 1802602-59-0
• MF: C₁₀H₅ClF₃N₃O
• MW: 275.614411115646
• CID: 5999374
• PubChem ID: 118280126
• Update Time: 2026-03-11

5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde
• MFCD32862070
• 5-Chloro-2-(4-(trifluoromethyl)-1H-1,2,3-triazol-1-yl)benzaldehyde
• 1802602-59-0
• ZBJFDLUMNVHEPR-UHFFFAOYSA-N
• SCHEMBL16974760
• 5-CHLORO-2-[4-(TRIFLUOROMETHYL)-1H-1,2,3-TRIAZOL-1-YL]BENZALDEHYDE
• PS-18416
• D79333
• Benzaldehyde, 5-chloro-2-[4-(trifluoromethyl)-1H-1,2,3-triazol-1-yl]-
• DB-382400

• Inchi： 1S/C10H5ClF3N3O/c11-7-1-2-8(6(3-7)5-18)17-4-9(15-16-17)10(12,13)14/h1-5H
• InChI Key： ZBJFDLUMNVHEPR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Cl)=CC=C1N1C=C(C(F)(F)F)N=N1

Computed Properties

• Exact Mass: 275.0073240g/mol
• Monoisotopic Mass: 275.0073240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 379.2±52.0 °C(Predicted)
• pka: -5.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde

Introduction to 5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde (CAS No. 1802602-59-0)

5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1802602-59-0, represents a sophisticated molecular architecture designed to exhibit specific biological activities. The presence of both chloro and trifluoromethyl substituents, combined with a triazole ring, contributes to its distinctive chemical properties and potential therapeutic applications.

The structural framework of 5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde is characterized by a benzaldehyde core, which is a well-known pharmacophore in drug discovery. Benzaldehyde derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The incorporation of a chloro group at the 5-position and a trifluoromethyl-substituted triazole ring at the 2-position enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further development.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The trifluoromethyl group, in particular, is recognized for its ability to improve binding affinity and metabolic resistance, which are critical factors in drug design. The triazole moiety further contributes to the compound's complexity by introducing additional binding interactions with biological targets. This combination of structural features makes 5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde a promising candidate for investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The benzaldehyde moiety is known to interact with viral proteases and kinases, making it a valuable scaffold for antiviral drugs. Additionally, the triazole ring has shown promise in inhibiting certain enzymes involved in cancer cell proliferation. Recent studies have demonstrated that benzaldehyde derivatives can modulate inflammatory pathways, which are relevant to both viral infections and cancer progression.

The trifluoromethyl group's electron-withdrawing nature enhances the compound's binding affinity to biological targets by increasing its lipophilicity and reducing its pKa value. This feature is particularly important in drug design, as it can lead to more potent and selective interactions with therapeutic targets. Furthermore, the chloro group at the 5-position of the benzaldehyde core can participate in hydrogen bonding or halogen bonding interactions, further stabilizing the compound's binding to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in understanding how 5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde interacts with various biological targets. These studies have suggested that the compound may exhibit inhibitory activity against several enzymes involved in viral replication and cancer cell growth. For instance, preliminary data indicate that this compound could interfere with the activity of viral proteases, thereby blocking viral replication.

The synthesis of 5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to achieve regioselectivity. Similarly, the attachment of the triazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Despite these challenges, recent improvements in synthetic methodologies have made it possible to produce this compound on a scalable basis.

In conclusion, 5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]benzaldehyde (CAS No. 1802602-59-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in antiviral and anticancer therapies. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in drug development efforts worldwide.